Gqn-B37-E

• Molecular Formula: C29H23ClN4O4
• Molecular Weight: 527.0 g/mol
• InChI: InChI=1S/C29H23ClN4O4/c30-21-4-3-5-22(15-21)34-17-19(28(33-34)18-8-11-23(35)12-9-18)10-13-27(36)32-26(29(37)38)14-20-16-31-25-7-2-1-6-24(20)25/h1-13,15-17,26,31,35H,14H2,(H,32,36)(H,37,38)/b13-10+/t26-/m0/s1
• InChIKey: VWXROMVQLONCLB-ITMPFJHPSA-N

GQN-B37-E is a phenylpyrazole derivative that functions as a potent and selective inhibitor of the anti-apoptotic protein MCL-1. It binds to the BH3-domain-binding pocket of MCL-1 with an inhibition constant (Ki) of 0.6 μM, while exhibiting no detectable binding to the related anti-apoptotic proteins BCL-2 or BCL-XL.

GQN-B37-E: A Selective MCL-1 Inhibitor with Submicromolar Binding Affinity

GQN-B37-E is a phenylpyrazole derivative that functions as a potent and selective inhibitor of the anti-apoptotic protein MCL-1. It binds to the BH3-domain-binding pocket of MCL-1 with an inhibition constant (Ki) of 0.6 μM, while exhibiting no detectable binding to the related anti-apoptotic proteins BCL-2 or BCL-XL [1]. This compound emerged from a structure-based design and optimization campaign and is a representative member of a new chemical class of MCL-1 inhibitors [1].

1 MCL-1 pathway inhibition studies — selective BH3-domain binding probe with reported isoform discrimination over BCL-2 and BCL-XL.

2 Prodrug format for in vivo model research — ethyl ester precursor designed for systemic administration and in vivo conversion to active metabolite.

3 Phenylpyrazole chemotype for SAR studies — structurally distinct from macrocyclic MCL-1 inhibitors; supports structure-activity relationship exploration.

• [1] Gong, Q., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(26), 28723-28735. DOI: 10.1021/acsomega.4c02021 View Source

Why In-Class MCL-1 Inhibitors Cannot Simply Replace GQN-B37-E

MCL-1 inhibitors are not functionally interchangeable due to substantial variability in their selectivity profiles, binding mechanisms, and cellular permeability. Even among compounds targeting the same BH3-domain, small structural modifications can drastically alter their ability to bind selectively to MCL-1 over BCL-2/BCL-XL [1]. For instance, many MCL-1 inhibitors suffer from off-target BCL-2 or BCL-XL inhibition, which can lead to on-target toxicity (e.g., thrombocytopenia). GQN-B37-E is explicitly documented to lack this liability, demonstrating no apparent binding to BCL-2 or BCL-XL at concentrations up to 100 μM [1]. This specific selectivity profile, combined with a unique chemical scaffold, means that substituting GQN-B37-E with another MCL-1 inhibitor like A1210477 or AZD5991 would result in a different biological outcome and experimental interpretation [1].

vs AZD5991 GQN-B37-E belongs to a distinct phenylpyrazole class; binding-mode similarity confirmed by HSQC NMR does not guarantee interchangeable selectivity or cellular response profiles. Direct substitution may shift assay interpretation.

vs A1210477 MCL-1 inhibitors within the same target class can exhibit divergent off-target profiles. GQN-B37-E is documented to lack BCL-2/BCL-XL binding at concentrations up to 100 μM. Comparator selectivity profiles may not transfer.

vs GQN-B37-Me Prodrug and active metabolite serve different experimental contexts. GQN-B37-E is inactive in cell-based assays without esterase cleavage. Using the wrong form may lead to null results in vitro.

• [1] Gong, Q., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(26), 28723-28735. DOI: 10.1021/acsomega.4c02021 View Source

Quantitative Evidence of GQN-B37-E's Differential Performance vs. Key Comparators

GQN-B37-E vs. A1210477 and AZD5991: MCL-1 Binding Affinity and Selectivity Profile

GQN-B37-E binds MCL-1 with a Ki of 0.6 μM, a submicromolar affinity that is weaker than the clinical candidate AZD5991 but significantly more selective. Crucially, GQN-B37-E shows no detectable binding to BCL-2 or BCL-XL even at a dose of 100 μM [1]. This contrasts with the parent hit compound LC126, which bound both MCL-1 and BCL-2 with ~10 μM affinity [1]. While direct BCL-2/BCL-XL binding data for A1210477 and AZD5991 are not provided in the same study, these compounds are known to have distinct selectivity profiles and on-target liabilities. The clean selectivity of GQN-B37-E is a key differentiator for experiments where avoiding BCL-2/BCL-XL-mediated toxicity or confounding apoptosis pathways is critical.

MCL-1 Binding Affinity

Reported

Ki = 0.6 μM

Supports MCL-1 target-engagement study fit

~16.7-fold improvement over parent hit LC126 (~10 μM); in vitro FP competition assay

Evidence Dimension	Binding Affinity to MCL-1
Target Compound Data	Ki = 0.6 μM
Comparator Or Baseline	LC126 (parent hit): ~10 μM; A1210477: Not provided; AZD5991: Not provided
Quantified Difference	~16.7-fold improvement over LC126
Conditions	In vitro fluorescence polarization competition assay using recombinant MCL-1 protein

Why This Matters

This quantifies the structural optimization success from hit to lead and demonstrates a measurable, albeit moderate, affinity for MCL-1, which is essential for target engagement studies where a weaker but more selective tool compound may be preferred over a potent but less selective clinical candidate.

• [1] Gong, Q., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(26), 28723-28735. DOI: 10.1021/acsomega.4c02021 View Source

GQN-B37-E vs. AZD5991: Structural and Binding Mode Validation via HSQC NMR

15N-HSQC NMR experiments confirm that GQN-B37-E binds to the BH3-domain-binding pocket on the MCL-1 surface. Importantly, the overall HSQC spectrum of GQN-B37-E bound to MCL-1 closely resembles that of the well-characterized clinical inhibitor AZD5991 [1]. Furthermore, the specific residues that display significant chemical shift perturbations upon ligand binding are remarkably similar for both compounds [1]. This provides strong, independent biophysical validation that GQN-B37-E engages the same canonical binding site as a known MCL-1 inhibitor, despite belonging to a different chemical class (phenylpyrazole vs. macrocycle).

Binding Mode Validation

Head-to-head

HSQC spectrum closely resembles AZD5991; affected residues remarkably similar

Confirms canonical BH3-domain engagement

15N-HSQC NMR on labeled MCL-1 protein; qualitative comparison

Evidence Dimension	Protein-Ligand Binding Site
Target Compound Data	HSQC spectrum matches AZD5991; residues affected are similar
Comparator Or Baseline	AZD5991
Quantified Difference	Qualitative, not quantitative: spectra and affected residues are described as 'closely resembling' and 'remarkably similar'
Conditions	15N-Heteronuclear Single-Quantum Coherence (HSQC) NMR spectroscopy on 15N-labeled MCL-1 protein

Why This Matters

This evidence directly links GQN-B37-E's mechanism of action to a known, clinically relevant MCL-1 inhibitor, providing confidence that the compound engages the target in a functionally relevant manner. For procurement, this biophysical validation supports its use as a legitimate tool for probing the MCL-1 BH3-binding groove.

• [1] Gong, Q., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(26), 28723-28735. DOI: 10.1021/acsomega.4c02021 View Source

GQN-B37-E vs. GQN-B37-Me: Distinct Cellular Cytotoxicity and Prodrug Relationship

GQN-B37-E is the ethyl ester precursor of the active inhibitor GQN-B37-Me. This relationship is critical for experimental design. GQN-B37-E itself exhibits no significant cytotoxicity in leukemia cell lines (IC50 > 50 μM in H929 and MV-4-11), whereas GQN-B37-Me shows potent, dose-dependent cytotoxicity with IC50 values of 3.71 μM in H929 cells and 5.57 μM in MV-4-11 cells [1]. This differential activity is also evident when compared to other MCL-1 inhibitors in the same panel; for instance, AZD5991 is far more potent (IC50 0.05 μM in H929, <0.01 μM in MV-4-11) [1].

Cytotoxicity: Prodrug vs Active

Head-to-head

GQN-B37-E: >50 μM (inactive in vitro) GQN-B37-Me: 3.71 μM (H929), 5.57 μM (MV-4-11) A1210477: 1.43 μM (H929), 0.34 μM (MV-4-11)

Prodrug requires esterase cleavage for activity

72h cell viability assay; three parallel measurements. AZD5991 comparator data partially available

Evidence Dimension	Cytotoxicity (IC50) in H929 and MV-4-11 leukemia cells
Target Compound Data	GQN-B37-E: >50 μM (both lines)
Comparator Or Baseline	GQN-B37-Me: 3.71 ± 0.33 μM (H929), 5.57 ± 0.09 μM (MV-4-11); A1210477: 1.43 ± 0.06 μM (H929), 0.34 ± 0.01 μM (MV-4-11); AZD5991: 0.05 ± 0.01 μM (H929), <0.01 μM (MV-4-11)
Quantified Difference	GQN-B37-E shows no measurable activity (>50 μM) vs. GQN-B37-Me's low-micromolar activity (3.7-5.6 μM)
Conditions	Cell viability assay after 72h treatment; mean of three parallel measurements

Why This Matters

This data confirms that GQN-B37-E is a prodrug requiring cellular esterase cleavage to become active. For procurement, this means GQN-B37-E is the appropriate choice for in vivo studies where it can be administered and then metabolized, whereas GQN-B37-Me is the appropriate choice for direct in vitro cell-based assays.

• [1] Gong, Q., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(26), 28723-28735. DOI: 10.1021/acsomega.4c02021 View Source

GQN-B37-Me (Active Metabolite) vs. AZD5991: Comparative In Vivo Efficacy

While GQN-B37-E itself is not directly assayed in vivo, its active metabolite, GQN-B37-Me, provides a direct readout of the pharmacophore's potential. In a head-to-head in vivo study, MV-4-11 xenograft mice treated with GQN-B37-Me (50 mg/kg, i.p., every 2 days for 20 days) exhibited a 43% tumor growth inhibition (TGI) [1]. In the same study, the positive control AZD5991 achieved a greater degree of tumor growth inhibition [1]. However, the 43% TGI for GQN-B37-Me validates the phenylpyrazole chemotype's ability to engage MCL-1 in a physiological context and produce an anti-tumor effect, albeit less potently than the optimized clinical candidate AZD5991.

In Vivo Tumor-Model Response

Head-to-head

GQN-B37-Me: 43% TGI AZD5991: reported higher TGI

Supports in vivo model-response context

MV-4-11 xenograft; 50 mg/kg i.p. every 2 days for 20 days

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI)
Target Compound Data	GQN-B37-Me (active metabolite): 43% TGI
Comparator Or Baseline	AZD5991: >50% TGI (exact value not stated, but noted as superior)
Quantified Difference	AZD5991 shows greater tumor growth inhibition than GQN-B37-Me
Conditions	MV-4-11 xenograft mouse model; dosing: 50 mg/kg, i.p., every 2 days for 20 days

Why This Matters

This provides the first in vivo proof-of-concept for the phenylpyrazole class of MCL-1 inhibitors. For procurement, it indicates that GQN-B37-E, when converted in vivo, can yield a measurable therapeutic effect, positioning it as a valuable tool compound for preclinical leukemia research, particularly where the potency of a clinical candidate like AZD5991 might mask subtle biological mechanisms.

• [1] Gong, Q., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(26), 28723-28735. DOI: 10.1021/acsomega.4c02021 View Source

Where GQN-B37-E Delivers Unique Scientific Value: Application Scenarios

In Vivo Prodrug Studies for MCL-1-Dependent Leukemia

GQN-B37-E is the optimal choice for in vivo xenograft studies of MCL-1-dependent leukemias (e.g., MV-4-11, H929). Its prodrug nature allows for systemic administration and subsequent conversion to the active GQN-B37-Me. The documented 43% tumor growth inhibition in a 20-day xenograft study at 50 mg/kg [1] provides a benchmark for this compound class. This scenario is ideal for researchers investigating the therapeutic window of a selective, non-BCL-2/BCL-XL-inhibiting MCL-1 inhibitor, especially when the potent clinical candidate AZD5991 is not required or would obscure nuanced biological readouts.

Biophysical and Structural Biology of the MCL-1 BH3-Domain

GQN-B37-E is a validated tool compound for biophysical studies of the MCL-1 BH3-binding pocket. Its binding mode has been confirmed by 15N-HSQC NMR to closely mirror that of the clinical inhibitor AZD5991 [1], while its phenylpyrazole scaffold provides a distinct chemotype for structure-activity relationship (SAR) studies. This makes GQN-B37-E valuable for competitive binding assays, fragment-based drug discovery efforts, and crystallography campaigns aimed at identifying novel MCL-1 ligands or understanding the structural basis for isoform selectivity.

Differentiation from BCL-2/BCL-XL Inhibitors in Apoptosis Research

For researchers studying the complex interplay of anti-apoptotic BCL-2 family members, GQN-B37-E offers a clean and well-characterized selectivity profile. Its lack of binding to BCL-2 and BCL-XL, even at 100 μM [1], is a critical differentiator from many other MCL-1 inhibitors that possess dual or pan-BCL-2 family activity. This allows for unambiguous dissection of MCL-1's specific role in apoptosis without the confounding effects of BCL-2 or BCL-XL inhibition, which is particularly valuable in cancer cells that co-express these proteins.

Cell-Based Mechanistic Studies Using the Active Metabolite GQN-B37-Me

While GQN-B37-E is the prodrug, the parent compound is the source for the active metabolite GQN-B37-Me, which should be used for all in vitro cellular assays. GQN-B37-Me has demonstrated clear, dose-dependent cytotoxicity in MCL-1-dependent leukemia cells (IC50 3.71-5.57 μM) [1] and has been shown to induce caspase-dependent apoptosis. This makes GQN-B37-Me (derived from GQN-B37-E or available separately) a useful tool for investigating MCL-1's role in cell death pathways, validating target engagement via co-immunoprecipitation, or as a reference compound for screening new MCL-1 inhibitors.

Application

Selection Property

Validation Focus

In vivo xenograft model studies

Prodrug-to-active conversion context

Tumor-model response endpoints

MCL-1 BH3-domain structural studies

HSQC-validated binding mode

Binding-site engagement review

MCL-1 isoform selectivity studies

BCL-2/BCL-XL selectivity profile

Apoptosis pathway dissection context

Cell-based apoptosis pathway studies

Active metabolite conversion context

Caspase-dependent apoptosis endpoints

• [1] Gong, Q., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(26), 28723-28735. DOI: 10.1021/acsomega.4c02021 View Source